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Compound of Interest

Compound Name: 2-Nitro-6-(trifluoromethyl)aniline

Cat. No.: B1589192 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Nitro-6-(trifluoromethyl)aniline

Authored by: Gemini, Senior Application Scientist
Introduction: 2-Nitro-6-(trifluoromethyl)aniline, with CAS Number 24821-17-8, is a fluorinated

nitroaromatic amine used as an organic building block in chemical synthesis.[1][2] Its dual

functional groups—a nitro group and an aniline moiety—coupled with the electron-withdrawing

trifluoromethyl group, make it a valuable intermediate. However, these same structural features

necessitate a rigorous and informed approach to its handling and safety management. This

guide provides a comprehensive overview of the health and safety data for 2-Nitro-6-
(trifluoromethyl)aniline, drawing parallels from structurally similar compounds to ensure a

conservative and proactive safety posture. It is intended for researchers, chemists, and drug

development professionals who may handle this or similar reagents.

Chemical and Physical Properties
A foundational understanding of a substance's physical properties is critical for anticipating its

behavior under laboratory conditions and for designing appropriate containment and handling

strategies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1589192?utm_src=pdf-interest
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.scbt.com/p/2-nitro-6-trifluoromethyl-aniline-24821-17-8
https://www.bldpharm.com/products/24821-17-8.html
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 24821-17-8 [1]

Molecular Formula C₇H₅F₃N₂O₂ [1]

Molecular Weight 206.12 g/mol [1]

Appearance Solid

Melting Point 48-52 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

Synonyms

α,α,α-Trifluoro-6-nitro-ortho-

toluidine, 2-Amino-3-

nitrobenzotrifluoride

Hazard Identification and GHS Classification
While specific GHS classification for 2-Nitro-6-(trifluoromethyl)aniline is not uniformly

available, data from analogous compounds like 2-nitroaniline and other trifluoromethyl-

substituted anilines provide a strong basis for hazard assessment.[3] The primary hazards are

associated with toxicity upon exposure and potential for organ damage with repeated contact.

Summary of Potential Hazards
Structurally similar nitroanilines are classified as toxic upon ingestion, inhalation, or skin

contact.[4] A significant systemic risk associated with nitroanilines is the potential to cause

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable

to transport oxygen effectively.[5][6] This leads to cyanosis (blueish skin), headache, dizziness,

and nausea.[5] The effects can be delayed, appearing hours after exposure.[5][6]

Prolonged or repeated exposure may cause damage to organs, particularly the blood, bone

marrow, spleen, and liver.[7] This substance is also expected to cause skin and serious eye

irritation.[7][8]

GHS Hazard Classification Workflow
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The process of classifying a chemical under the Globally Harmonized System (GHS) involves

evaluating all available data against a set of established criteria. This workflow ensures a

comprehensive and standardized hazard assessment.

Gather Data
(SDS, Toxicology Reports, Physical Properties)

Identify Potential Hazards
(e.g., Toxicity, Irritation, Chronic Effects)

Classify Hazards
(Compare data to GHS criteria for each endpoint)

Assign Signal Word
('Danger' or 'Warning')

Select Hazard Statements
(H-Statements)

Select Precautionary Statements
(P-Statements)

Create GHS Label
(Pictograms, Statements, Identifier)

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.

Anticipated GHS Classification
Based on available data for related compounds, the following GHS classification should be

conservatively assumed for 2-Nitro-6-(trifluoromethyl)aniline:
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 3 / 4

H301/H302:

Toxic/Harmful if

swallowed

Skull and Crossbones

/ Exclamation Mark

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
Skull and Crossbones

Acute Toxicity,

Inhalation
Category 3 / 4

H331/H332:

Toxic/Harmful if

inhaled

Skull and Crossbones

/ Exclamation Mark

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Exclamation Mark

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
Exclamation Mark

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2

H373: May cause

damage to organs

(Blood, Liver, Spleen)

through prolonged or

repeated exposure

Health Hazard

Hazardous to the

Aquatic Environment,

Long-term

Category 3

H412: Harmful to

aquatic life with long

lasting effects

None

Safe Handling and Personal Protective Equipment
(PPE)
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment, is essential for mitigating the risks associated with this

compound.

Engineering Controls
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Chemical Fume Hood: All handling of solid 2-Nitro-6-(trifluoromethyl)aniline and its

solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust

or vapors.[9][10]

Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working

environment.[11]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

located close to the workstation.[7][12]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.
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Protection Type Specification Rationale

Eye/Face Protection

ANSI Z87.1 compliant

chemical safety goggles. A

face shield should be worn if

there is a splash hazard.[4][11]

Protects against dust particles,

splashes, and vapors that can

cause serious eye irritation.

Skin Protection (Gloves)

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness). Always inspect

gloves for integrity before use

and use proper removal

technique.[4][13]

Prevents skin contact, as the

compound is presumed to be

toxic upon dermal absorption

and causes skin irritation.[4][8]

Skin Protection (Clothing)

A clean, buttoned lab coat

must be worn. For larger

quantities or increased

exposure risk, a chemical-

resistant apron or suit is

recommended.[4]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

When handling outside of a

fume hood or if dust

generation is likely, a NIOSH-

approved respirator with a

particulate filter (e.g.,

N95/N99) is required.[4]

Protects against inhalation of

the toxic solid particles.

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures
Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[12][14]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[8][15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[9][16]

Note to Physician: Treat symptomatically. Be alert for delayed onset of methemoglobinemia.

[5][6]

Spill Response Workflow
A systematic approach is required to safely manage a chemical spill.
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Alert Personnel & Secure Area

Assess Spill Size & Hazard
(Consult SDS)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep solid, do not create dust)

Dispose of Waste
(Collect in sealed, labeled container for hazardous waste)

Decontaminate Area & Equipment

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.

Fire and Reactivity Data
Flammability and Fire-Fighting

Flammability: The compound is a combustible solid.[5] Vapors may form explosive mixtures

with air if heated.[7]
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[10][17]

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous

hydrogen fluoride (HF).[7][17]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear to prevent contact with skin and eyes.[17][18]

Reactivity and Stability
Stability: Stable under recommended storage conditions.[13]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.

Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

Avoid the formation of dust.[7][10]

Storage and Disposal
Storage
Store in a tightly sealed, properly labeled container in a dry, cool, and well-ventilated area.[7]

[19] Keep away from incompatible materials.[3] The storage area should be accessible only to

authorized personnel.

Disposal
This material and its container must be disposed of as hazardous waste.[4] Offer surplus and

non-recyclable solutions to a licensed disposal company.[15] Do not allow the chemical to enter

drains or waterways.[4][11] Contaminated packaging and PPE should be treated as hazardous

waste.[6]

Toxicological and Ecological Information
Toxicological Profile
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Acute Toxicity: As a class, nitroanilines are considered toxic if swallowed, inhaled, or in

contact with skin.[6]

Chronic Toxicity: Repeated exposure may lead to organ damage, with the blood

(methemoglobin formation), liver, and spleen being potential targets.[7]

Carcinogenicity and Mutagenicity: No components of this product or similar ones at levels

greater than or equal to 0.1% are identified as probable, possible, or confirmed human

carcinogens by IARC, ACGIH, NTP, or OSHA.[15] Some studies on 2-nitroaniline showed it

to be non-mutagenic in relevant bacterial studies.[20]

Symptoms of Exposure: Overexposure may cause headache, dizziness, tiredness, nausea,

vomiting, and cyanosis (blue lips, fingernails, and skin) due to methemoglobinemia.[5][7]

Ecological Information
This substance is considered toxic or harmful to aquatic life with long-lasting effects.[6][7] It

should not be released into the environment.[5] Persistence is unlikely based on some

available information for similar compounds, but proper disposal is paramount to prevent

environmental contamination.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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